Cas no 1314673-44-3 (1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314673-44-3
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 6434972
• PubChem ID: 129953002
• Update Time: 2025-05-19

1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile
• EN300-1912237
• 1314673-44-3

• Inchi： 1S/C10H7BrClN/c11-8-5-7(1-2-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： HMDAMKRBUTWMHH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C#N)CC1)Cl

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314673-44-3)

1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314673-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a cyclopropane ring attached to a nitrile group and a bromo-chlorophenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The unique structural attributes of 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile contribute to its reactivity and applicability in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating complex molecular architectures, which are often sought after in medicinal chemistry. The presence of both bromine and chlorine substituents on the phenyl ring enhances its utility as a building block for further functionalization.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in modulating the pharmacokinetic properties of drug candidates. The nitrile group in 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile offers additional opportunities for derivatization, enabling the synthesis of amides, acids, and other derivatives. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this serve as critical starting points.

From an industrial perspective, CAS No. 1314673-44-3 is often discussed in the context of sustainable chemistry. Researchers are investigating greener synthetic routes to produce such intermediates, minimizing waste and energy consumption. This aligns with the broader push for environmentally friendly practices in chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical applications. The halogenated phenyl moiety is a common feature in herbicides and pesticides, prompting studies into its efficacy and safety. As regulatory standards tighten, the development of novel, low-impact agrochemicals has become a hot topic, further driving interest in compounds like 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. The availability of detailed spectral data for CAS No. 1314673-44-3 facilitates its adoption in research and development workflows.

In summary, 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbonitrile represents a valuable tool in modern synthetic chemistry. Its multifaceted applications, combined with the ongoing advancements in sustainable and precision chemistry, position it as a compound of enduring relevance. Whether in drug discovery, agrochemical innovation, or material science, its contributions continue to expand, reflecting the dynamic nature of chemical research today.